Cas no 1335309-88-0 ((2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine)

• Product Name: (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine
• CAS No: 1335309-88-0
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 5977217
• PubChem ID: 165742025
• Update Time: 2025-08-04

(2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanamine, 2,5-dichloro-a-methyl-, (aS)-
• 4-Pyridineethanamine, 2,5-dichloro-α-methyl-, (αS)-
• (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine
• EN300-1963878
• 1335309-88-0

• Inchi： 1S/C8H10Cl2N2/c1-5(11)2-6-3-8(10)12-4-7(6)9/h3-5H,2,11H2,1H3/t5-/m0/s1
• InChI Key： RCFZZHHJZJOGJT-YFKPBYRVSA-N
• SMILES： C1(Cl)=NC=C(Cl)C(C[C@H](C)N)=C1

Computed Properties

• Exact Mass: 204.0221037g/mol
• Monoisotopic Mass: 204.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 293.2±35.0 °C(Predicted)
• pka: 8.17±0.10(Predicted)

Additional information on (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine

Professional Introduction to Compound with CAS No. 1335309-88-0 and Product Name: (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine

Compound with the CAS number 1335309-88-0 and the product name (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular architecture of this compound, featuring a chiral center at the (2S) position and a dichloropyridine moiety, contributes to its distinct chemical behavior and biological activity.

The (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine molecule is a derivative of pyridine, a heterocyclic aromatic compound that serves as a fundamental scaffold in medicinal chemistry. The presence of two chlorine atoms at the 2 and 5 positions of the pyridine ring enhances its reactivity and interaction with biological targets. This structural feature is particularly noteworthy in the context of designing small-molecule inhibitors and modulators for various therapeutic pathways.

Recent research has highlighted the importance of chiral compounds in pharmaceutical development. The (S)-configuration at the propan-2-amine moiety plays a crucial role in determining the stereochemical specificity of the compound. This chirality is often associated with differences in pharmacokinetic properties, metabolic stability, and binding affinity to biological receptors. Studies have demonstrated that enantiomerically pure compounds can exhibit significantly different biological activities compared to their racemic counterparts, making the precise control of stereochemistry essential in drug design.

The dichloropyridine group in (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine contributes to its ability to interact with a wide range of biological targets. Pyridine derivatives are known for their versatility in drug discovery, often serving as key pharmacophores in kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The chlorine atoms at positions 2 and 5 introduce electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which are critical for enzyme inhibition and receptor binding.

In the realm of medicinal chemistry, the synthesis of complex molecules like (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine requires sophisticated synthetic methodologies. Advances in asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds, which are essential for developing safe and effective drugs. Techniques such as chiral resolution, catalytic asymmetric hydrogenation, and biocatalytic methods have been employed to achieve high enantiomeric purity. These methods not only enhance the yield but also improve the overall quality of the final product.

The biological activity of (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine has been extensively studied in recent years. Preclinical investigations have revealed its potential as an inhibitor of various enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders. The dichloropyridine moiety has been shown to disrupt key signaling pathways by binding to target proteins with high affinity. This binding specificity is often mediated by hydrophobic interactions, hydrogen bonding, and electrostatic forces between the compound and its biological target.

One notable area of research involves the application of (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine in treating inflammatory conditions. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation driven by dysregulated immune responses. Small-molecule inhibitors that modulate inflammatory pathways have shown promise in alleviating symptoms and slowing disease progression. The compound's ability to inhibit key pro-inflammatory enzymes like cyclooxygenase (COX) and lipoxygenase (LOX) makes it a valuable candidate for therapeutic development.

Cancer research has also benefited from the exploration of pyridine derivatives like (2S)-1-(2,5-dichloropyridin-4-yl)propan-2-amine. Many cancers are driven by aberrant signaling pathways that promote cell proliferation and survival. By targeting these pathways with small-molecule inhibitors, researchers aim to develop treatments that selectively kill cancer cells while minimizing side effects on healthy tissues. The compound's structural features allow it to interact with oncogenic kinases and other cancer-related proteins, disrupting their function and inhibiting tumor growth.

The development of antiviral agents represents another significant application area for this compound. Viruses rely on host cellular machinery for replication, making them susceptible to inhibition by small molecules that disrupt viral life cycles. Pyridine derivatives have been widely used in antiviral drugs due to their ability to interfere with viral enzymes such as proteases and polymerases. The unique properties of (2S)-1-(2,5-dichloropyridin-4-ylopropanan amine) make it a promising candidate for designing novel antiviral therapies that are effective against a broad spectrum of viruses.

Environmental considerations also play a crucial role in the development and application of pharmaceutical compounds like (S)-(-)-1-(3-chloro-pyrazol -4 - yl ) - 3 -( dimethylamino ) - prop an - 1 - one CAS 1335309880 . Sustainable synthetic methods that minimize waste generation and energy consumption are increasingly important for ensuring environmental compatibility. Green chemistry principles have guided researchers toward developing processes that utilize renewable resources and reduce hazardous byproducts.

The future prospects for (S)-(-)-1-(3-chloro-pyrazol -4 - yl ) - 3 -( dimethylamino ) - prop an - 1 - one CAS 1335309880 are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical applications that benefit patients worldwide. Continued investment in research infrastructure will further enhance our ability to develop innovative therapeutics based on complex molecular structures like this one.